Cas no 60915-16-4 (4(1H)-QUINAZOLINONE, 2-(4-HYDROXYBUTYL)-)

• Product name: 4(1H)-QUINAZOLINONE, 2-(4-HYDROXYBUTYL)-
• CAS No: 60915-16-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.252
• CID: 3304416
• PubChem ID: 135442566

4(1H)-QUINAZOLINONE, 2-(4-HYDROXYBUTYL)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-QUINAZOLINONE, 2-(4-HYDROXYBUTYL)-
• 4(3H)-Quinazolinone, 2-(4-hydroxybutyl)-
• 60915-16-4
• DTXSID701284020
• 2-(4-hydroxybutyl)-quinazolin-4-one
• 2-(4-Hydroxybutyl)-4(3H)-quinazolinone

• Inchi： InChI=1S/2C12H14N2O2/c2*15-8-4-3-7-11-13-10-6-2-1-5-9(10)12(16)14-11/h2*1-2,5-6,15H,3-4,7-8H2,(H,13,14,16)
• InChI Key： WCRJDJDGDFHWMZ-UHFFFAOYSA-N
• SMILES： OCCCCc1nc(O)c2ccccc2n1.OCCCCc1nc2ccccc2c(=O)[nH]1

Computed Properties

• Exact Mass: 218.105527694Da
• Monoisotopic Mass: 218.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.7Ų